(2S)-2-Hydroxy-2-(methylsulfonyl)acetic acid methyl ester
Content Navigation
CAS Number
Product Name
IUPAC Name
Molecular Formula
Molecular Weight
InChI
InChI Key
SMILES
Canonical SMILES
Isomeric SMILES
Chiral Scaffolds
The presence of the (2S) stereocenter suggests this molecule could be used as a chiral scaffold in organic synthesis. Chiral scaffolds are like molecular backbones that can be used to build more complex molecules with a specific spatial arrangement of atoms, which can be crucial for biological activity ().
Sulfate Bioisostere
The methylsulfonyl group (SO2CH3) can sometimes mimic the behavior of a sulfate group (SO4) in biological systems. This means (2S)-2-Hydroxy-2-(methylsulfonyl)acetic acid methyl ester could be a potential tool for studying sulfate-containing molecules involved in various biological processes ().
Synthetic Precursor
The molecule's structure also suggests it could be a precursor to other interesting molecules. By modifying the functional groups, researchers might be able to create novel compounds with potential applications in drug discovery or materials science.
Finding More Information
Scientific research is a dynamic field, and new discoveries are constantly being made. Here are some resources you can use to stay updated on potential research involving (2S)-2-Hydroxy-2-(methylsulfonyl)acetic acid methyl ester:
- Chemical databases: Platforms like SciFinder or PubChem allow you to search for specific molecules and retrieve information on their properties, synthesis, and potential applications (, ).
- Scientific literature databases: Resources like PubMed or Google Scholar allow you to search for research articles mentioning the molecule by name (, ).
- Patent databases: Patent filings can sometimes reveal new applications for chemical compounds ().
XLogP3
Hydrogen Bond Acceptor Count
Hydrogen Bond Donor Count
Exact Mass
Monoisotopic Mass
Heavy Atom Count
Dates
Explore Compound Types
